![molecular formula C14H16N2O2 B2894505 Tert-butyl 8-aminoquinoline-6-carboxylate CAS No. 2248363-04-2](/img/structure/B2894505.png)
Tert-butyl 8-aminoquinoline-6-carboxylate
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Overview
Description
Tert-butyl 8-aminoquinoline-6-carboxylate is a chemical compound that belongs to the class of quinoline derivatives. This compound has gained significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.
Scientific Research Applications
Tert-butyl 8-aminoquinoline-6-carboxylate has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as an anti-cancer agent. It has also been studied for its potential use as an anti-malarial and anti-inflammatory agent. In the field of material science, this compound has been used as a building block for the synthesis of various polymers and materials.
Mechanism of Action
The mechanism of action of Tert-butyl 8-aminoquinoline-6-carboxylate is not fully understood. However, it is believed that this compound exerts its effects by inhibiting the activity of certain enzymes or proteins involved in various cellular processes. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the proliferation of cancer cells. In addition, this compound has been shown to have anti-inflammatory and anti-malarial effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of Tert-butyl 8-aminoquinoline-6-carboxylate is its versatility. This compound can be easily modified to obtain derivatives with different properties. In addition, it has a relatively simple synthesis method, making it easy to obtain in large quantities. However, one of the limitations of this compound is its potential toxicity. This compound has been shown to have cytotoxic effects on normal cells, which may limit its use in certain applications.
Future Directions
There are several future directions for the research on Tert-butyl 8-aminoquinoline-6-carboxylate. One direction is to further investigate its potential as an anti-cancer agent. This compound has shown promising results in vitro, and further studies are needed to determine its efficacy in vivo. Another direction is to explore its potential as an anti-malarial agent. Malaria is a major global health problem, and there is a need for new drugs to combat this disease. Finally, this compound can be further studied for its potential use in material science. This compound has already been used as a building block for the synthesis of various polymers and materials, and there is potential for further development in this area.
Synthesis Methods
The synthesis of Tert-butyl 8-aminoquinoline-6-carboxylate involves the reaction of 8-aminoquinoline-6-carboxylic acid with tert-butyl chloroformate in the presence of a base such as triethylamine. The reaction proceeds via the formation of an intermediate, which is then treated with a suitable solvent such as ether to obtain the final product.
properties
IUPAC Name |
tert-butyl 8-aminoquinoline-6-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2/c1-14(2,3)18-13(17)10-7-9-5-4-6-16-12(9)11(15)8-10/h4-8H,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKGIPLSKLHHDGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC(=C2C(=C1)C=CC=N2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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